Cas no 6038-12-6 (1-Cyclooctene-1-carboxaldehyde)

• Product Name: 1-Cyclooctene-1-carboxaldehyde
• CAS No: 6038-12-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 497874
• PubChem ID: 11073501
• Update Time: 2025-05-20

1-Cyclooctene-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclooctene-1-carboxaldehyde
• LogP
• (E)-Cyclooct-1-enecarbaldehyde
• Cyclooct-1-Enecarbaldehyde
• F73057
• (E)-Cyclooct-1-ene-1-carbaldehyde
• EN300-6746433
• Z2568727644
• (1E)-cyclooct-1-ene-1-carbaldehyde
• 1-formyl-1-cyclooctene
• AKOS015840047
• 96308-48-4
• YSZC3111
• 6038-12-6
• (1E)-cyclooctene-1-carbaldehyde
• SCHEMBL2194008
• HS-7344
• 1-cyclooctene-1-carbaldehyde
• MFCD15142793

• Inchi： 1S/C9H14O/c10-8-9-6-4-2-1-3-5-7-9/h6,8H,1-5,7H2/b9-6+
• InChI Key： TZBOAAPYTXFCMK-RMKNXTFCSA-N
• SMILES： O=CC1=CCCCCCC1 |t:2|

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

1-Cyclooctene-1-carboxaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 1-Cyclooctene-1-carboxaldehyde

1-Cyclooctene-1-carboxaldehyde (CAS No. 6038-12-6): A Comprehensive Overview

1-Cyclooctene-1-carboxaldehyde, also known by its CAS registry number 6038-12-6, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclooctene ring with an aldehyde functional group. The cyclooctene moiety provides a rigid and planar framework, while the carboxaldehyde group introduces reactivity and functional versatility. Recent advancements in synthetic methodologies and computational modeling have further highlighted the potential of this compound in diverse applications.

The synthesis of 1-Cyclooctene-1-carboxaldehyde has been a focal point of research due to its complex structure. Traditionally, the compound has been synthesized via multi-step processes involving cycloaddition reactions or ring-opening strategies. However, recent studies have demonstrated the feasibility of more efficient routes, such as transition-metal-catalyzed cyclizations or enantioselective syntheses. These methods not only enhance the yield but also improve the stereochemical control, making the compound more accessible for large-scale applications.

One of the most intriguing aspects of 1-Cyclooctene-1-carboxaldehyde is its reactivity. The aldehyde group is highly reactive under various conditions, enabling it to participate in a wide range of reactions such as condensations, oxidations, and reductions. For instance, in the presence of nucleophiles like amines or alcohols, the aldehyde can undergo nucleophilic addition reactions to form imines or hemiacetals. Additionally, the compound has shown promise in click chemistry reactions, where it serves as a versatile building block for constructing complex molecules.

Recent research has also explored the potential of 1-Cyclooctene-1-carboxaldehyde in materials science. The compound's rigid structure and functional groups make it an ideal candidate for polymer synthesis or as a monomer in advanced materials. For example, studies have demonstrated that derivatives of this compound can be used to create high-performance polymers with tailored mechanical and thermal properties. Furthermore, its ability to form self-assembled structures under specific conditions opens new avenues for nanotechnology applications.

In the pharmaceutical industry, 1-Cyclooctene-1-carboxaldehyde has garnered attention due to its potential as a lead compound in drug discovery. The cyclooctene ring provides a unique pharmacophore that can interact with various biological targets, while the aldehyde group offers sites for functionalization. Recent computational studies have identified several derivatives of this compound that exhibit promising bioactivity against enzymes involved in neurodegenerative diseases and cancer.

The physical properties of 1-Cyclooctene-1-carboxaldehyde are equally noteworthy. It exists as a crystalline solid at room temperature with a melting point around 75°C and a boiling point exceeding 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-phase reactions. The compound's UV-vis spectrum reveals strong absorption bands due to conjugation within the cyclooctene ring, making it potentially useful in optoelectronic applications.

From an environmental standpoint, 1-Cyclooctene-1-carboxaldehyde has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes moderate biodegradation within 28 days, suggesting it poses minimal long-term environmental risks when handled responsibly. However, further research is needed to fully understand its ecological impact across different ecosystems.

In conclusion, 1-Cyclooctene-1-carboxaldehyde (CAS No. 6038-12-6) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, while advancements in synthetic methods and computational modeling enhance its practical utility. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.